molecular formula C16H18N2 B8707835 alpha-(2-(Dimethylamino)ethyl)-1-naphthaleneacetonitrile CAS No. 2809-54-3

alpha-(2-(Dimethylamino)ethyl)-1-naphthaleneacetonitrile

Cat. No. B8707835
CAS RN: 2809-54-3
M. Wt: 238.33 g/mol
InChI Key: XWDJWSFNFKEVBR-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

Alpha-(2-(Dimethylamino)ethyl)-1-naphthaleneacetonitrile is a useful research compound. Its molecular formula is C16H18N2 and its molecular weight is 238.33 g/mol. The purity is usually 95%.
BenchChem offers high-quality alpha-(2-(Dimethylamino)ethyl)-1-naphthaleneacetonitrile suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about alpha-(2-(Dimethylamino)ethyl)-1-naphthaleneacetonitrile including the price, delivery time, and more detailed information at info@benchchem.com.

properties

CAS RN

2809-54-3

Molecular Formula

C16H18N2

Molecular Weight

238.33 g/mol

IUPAC Name

4-(dimethylamino)-2-naphthalen-1-ylbutanenitrile

InChI

InChI=1S/C16H18N2/c1-18(2)11-10-14(12-17)16-9-5-7-13-6-3-4-8-15(13)16/h3-9,14H,10-11H2,1-2H3

InChI Key

XWDJWSFNFKEVBR-UHFFFAOYSA-N

Canonical SMILES

CN(C)CCC(C#N)C1=CC=CC2=CC=CC=C21

Origin of Product

United States

Synthesis routes and methods

Procedure details

6.9 g of sodium amide are added in small portions to 29.4 g of naphth-1-ylacetonitrile in 250 ml of anhydrous benzene and the mixture is heated at 80° C. for 2 hours. It is cooled to +40° C., 19 g of 2-chlorodimethylaminoethane are added dropwise and the mixture is then heated again at 80° C. for 4 hours. It is cooled and 200 ml of water are added. After decantation, the organic phase is extracted with a 10% solution of hydrochloric acid. The aqueous phase is washed with ether, neutralized with a 10% solution of sodium hydroxide and extracted with ether and the extract is then washed with water and dried over sodium sulfate. 24 g of the expected product are obtained after evaporation of the solvent.
Quantity
6.9 g
Type
reactant
Reaction Step One
Quantity
29.4 g
Type
reactant
Reaction Step One
Quantity
250 mL
Type
solvent
Reaction Step One
Quantity
19 g
Type
reactant
Reaction Step Two
Name
Quantity
200 mL
Type
reactant
Reaction Step Three

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